Cas no 1260761-45-2 (tert-butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate)

Tert-butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical research. The presence of both a hydroxymethyl and a trifluoromethyl group on the piperidine ring enhances its utility as a building block for bioactive molecules. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic transformations while allowing selective deprotection when required. Its trifluoromethyl moiety contributes to improved metabolic stability and lipophilicity in derived compounds. This compound is particularly useful in the development of CNS-targeting drugs and enzyme inhibitors due to its structural flexibility and functional group compatibility. Its high purity and well-defined reactivity make it a reliable choice for medicinal chemistry applications.

tert-butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate structure

1260761-45-2 structure

Product Name:tert-butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate

CAS No:1260761-45-2

MF:C₁₂H₂₀F₃NO₃

MW:283.287314414978

CID:5018941

Update Time:2026-02-28

tert-butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate
- CID 53404345
- 4-Hydroxymethyl-3-trifluoromethyl-piperidine-1-carboxylic acid tert-butyl ester
- MDL： MFCD11848144
- Inchi： 1S/C12H20F3NO3/c1-11(2,3)19-10(18)16-5-4-8(7-17)9(6-16)12(13,14)15/h8-9,17H,4-7H2,1-3H3
- InChI Key： JBUVCFWMXNCZDQ-UHFFFAOYSA-N
- SMILES： FC(C1CN(C(=O)OC(C)(C)C)CCC1CO)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 325
XLogP3: 2.2
Topological Polar Surface Area: 49.8

tert-butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5391-100MG	tert-butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate	1260761-45-2	95%	100MG	￥ 1,412.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5391-250MG	tert-butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate	1260761-45-2	95%	250MG	￥ 2,257.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5391-500MG	tert-butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate	1260761-45-2	95%	500MG	￥ 3,755.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5391-1G	tert-butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate	1260761-45-2	95%	1g	￥ 5,629.00	2023-03-31
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5391-5G	tert-butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate	1260761-45-2	95%	5g	￥ 16,889.00	2023-03-31
Ambeed	A979065-1g	tert-Butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate	1260761-45-2	97%	1g	$1217.0	2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5391-100mg	tert-butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate	1260761-45-2	95%	100mg	￥1387.0	2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5391-250mg	tert-butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate	1260761-45-2	95%	250mg	￥2216.0	2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5391-500mg	tert-butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate	1260761-45-2	95%	500mg	￥3687.0	2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5391-1g	tert-butyl 4-(hydroxymethyl)-3-(trifluoromethyl)piperidine-1-carboxylate	1260761-45-2	95%	1g	￥5528.0	2024-04-25